2-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-N-(2-chlorophenyl)acetamide

• IUPAC Name: 2-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-N-(2-chlorophenyl)acetamide
• InChI: InChI=1S/C19H19ClN4OS/c20-14-5-1-2-6-15(14)21-18(25)13-23-9-11-24(12-10-23)19-22-16-7-3-4-8-17(16)26-19/h1-8H,9-13H2,(H,21,25)
• InChI Key: JXCLTPSYHKMUEP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(=O)NC2=CC=CC=C2Cl)C3=NC4=CC=CC=C4S3
• Molecular Formula: C19H19ClN4OS
• Molecular Weight: 386.9 g/mol

Description

2-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-N-(2-chlorophenyl)acetamide, also known as BTA-CPCA, is a chemical compound that has been extensively studied for its potential use in various scientific research applications. This compound belongs to the class of piperazine derivatives and has shown promising results in a number of studies.

Mechanism of Action

The exact mechanism of action of 2-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-N-(2-chlorophenyl)acetamide is not fully understood, but it is believed to act as a selective antagonist of the 5-HT1A receptor. This receptor is involved in the regulation of mood, anxiety, and pain perception, which may explain the anxiolytic, antidepressant, and analgesic effects of 2-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-N-(2-chlorophenyl)acetamide.
Biochemical and Physiological Effects:
2-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-N-(2-chlorophenyl)acetamide has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of serotonin and norepinephrine in the brain, which may contribute to its anxiolytic and antidepressant effects. Additionally, 2-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-N-(2-chlorophenyl)acetamide has been shown to decrease the activity of the hypothalamic-pituitary-adrenal axis, which is involved in the stress response.

Advantages and Limitations for Lab Experiments

2-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-N-(2-chlorophenyl)acetamide has several advantages for lab experiments. It is relatively easy to synthesize and has been shown to have high selectivity for the 5-HT1A receptor. However, one limitation of 2-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-N-(2-chlorophenyl)acetamide is that it has relatively low potency compared to other 5-HT1A receptor antagonists, which may limit its usefulness in certain experiments.

Future Directions

There are several future directions for research on 2-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-N-(2-chlorophenyl)acetamide. One area of interest is its potential use in the treatment of anxiety and depression in humans. Additionally, further studies are needed to fully understand the mechanism of action of 2-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-N-(2-chlorophenyl)acetamide and its potential use as a radioligand for imaging studies. Finally, there is a need for the development of more potent derivatives of 2-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-N-(2-chlorophenyl)acetamide to overcome its limitations in lab experiments.

Synthesis Methods

2-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-N-(2-chlorophenyl)acetamide can be synthesized using a multistep process. The first step involves the synthesis of 2-chloroacetophenone from 2-chlorobenzaldehyde and acetic anhydride. The second step involves the synthesis of 1,3-benzothiazole-2-amine from o-phenylenediamine and sulfur. The final step involves the reaction of 2-chloroacetophenone and 1,3-benzothiazole-2-amine with piperazine in the presence of a catalyst to produce 2-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-N-(2-chlorophenyl)acetamide.

Scientific Research Applications

2-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-N-(2-chlorophenyl)acetamide has been studied for its potential use in a number of scientific research applications. It has been shown to have anxiolytic and antidepressant effects in animal models, and it has also been studied for its potential use in the treatment of neuropathic pain. Additionally, 2-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-N-(2-chlorophenyl)acetamide has been shown to have potential as a radioligand for imaging studies of the central nervous system.